1-benzyl-N-(3,4-dimethoxyphenyl)-9-methyl-4-oxo-1,4-dihydropyrido[1,2-a]pyrrolo[2,3-d]pyrimidine-2-carboxamide

• IUPAC Name: 6-benzyl-N-(3,4-dimethoxyphenyl)-10-methyl-2-oxo-1,6,8-triazatricyclo[7.4.0.03,7]trideca-3(7),4,8,10,12-pentaene-5-carboxamide
• InChI: InChI=1S/C27H24N4O4/c1-17-8-7-13-30-24(17)29-25-20(27(30)33)15-21(31(25)16-18-9-5-4-6-10-18)26(32)28-19-11-12-22(34-2)23(14-19)35-3/h4-15H,16H2,1-3H3,(H,28,32)
• InChI Key: IDLPTAULXOPQJG-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CN2C1=NC3=C(C2=O)C=C(N3CC4=CC=CC=C4)C(=O)NC5=CC(=C(C=C5)OC)OC
• Molecular Formula: C27H24N4O4
• Molecular Weight: 468.5 g/mol

Description

This compound belongs to the class of pyrimidines, which are aromatic heterocyclic compounds that contain two nitrogen atoms at positions 1 and 3 of the six-membered ring. Pyrimidines display a range of pharmacological effects including antioxidants, antibacterial, antiviral, antifungal, antituberculosis, and anti-inflammatory.

Synthesis Analysis

The synthesis of pyrimidine derivatives has been a subject of interest in recent research. For instance, a series of novel pyrrolo(pyrido)[2,3-d]pyrimidine derivatives have been designed and synthesized based on molecular diversity. The synthesis involves retaining the cyclopentyl substituent in both fragments and modifying substituents at positions C-2,4,6 of pyrrolo[2,3-d]pyrimidine.

Molecular Structure Analysis

Pyrimidines are aromatic heterocyclic compounds that contain two nitrogen atoms at positions 1 and 3 of the six-membered ring. The structure of the compound can be analyzed using various techniques such as high-resolution mass spectra.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of pyrimidine derivatives are complex and involve multiple steps. For instance, the synthesis of pyrrolo(pyrido)[2,3-d]pyrimidine derivatives involves retaining the cyclopentyl substituent in both fragments and modifying substituents at positions C-2,4,6 of pyrrolo[2,3-d]pyrimidine.

Physical And Chemical Properties Analysis

The physical and chemical properties of the compound can be determined using various techniques. For instance, the melting point of a similar compound was found to be 60–62 °C.

Scientific Research Applications

Synthesis and Potential Applications

• Anti-inflammatory and Analgesic Agents : A study described the synthesis of novel heterocyclic compounds derived from visnagenone and khellinone, which exhibited anti-inflammatory and analgesic activities. These compounds were designed as cyclooxygenase inhibitors (COX-1/COX-2) and showed significant inhibitory activity, highlighting their potential as therapeutic agents in inflammation and pain management (Abu‐Hashem et al., 2020).

• Supramolecular Aggregation : Research on thiazolo[3, 2-a]pyrimidines discussed their structural modifications and conformational features, emphasizing the importance of intermolecular interactions such as C-H…O, C-H…N, N-H…N, O-H…N, C-H…π, and π…π weak interactions in controlling their packing features (Nagarajaiah & Begum, 2014).

• Antimicrobial Activity : Another study focused on the synthesis and antimicrobial evaluation of novel 3-amino-5-methyl-2-(alkylthio)-4-oxo-N-aryl-3,4-dihydrothieno(2,3-d)pyrimidine-6-carboxamides. These compounds showed significant activity against various strains of microorganisms, suggesting their potential as antimicrobial agents (Kolisnyk et al., 2015).

Mechanism of Action

Mode of Action

The presence of a benzylic position in the compound suggests potential reactivity via free radical reactions . The compound may undergo nucleophilic substitution reactions, with the type of reaction (SN1 or SN2) potentially dependent on the substitution at the benzylic position .

Biochemical Pathways

Without specific target identification, it’s challenging to definitively state which biochemical pathways this compound affects. Given its structural similarity to other compounds, it may influence pathways involving aromatic compounds and heterocyclic systems .

Pharmacokinetics

The presence of dimethoxyphenyl groups could potentially influence its solubility and absorption

Result of Action

The molecular and cellular effects of this compound’s action are currently unknown due to the lack of specific target identification and understanding of its mode of action .

Future Directions

Research in the field of pyrimidine derivatives is ongoing, with a focus on developing new pyrimidines as anti-inflammatory agents. The detailed structure-activity relationship (SAR) analysis provides clues for the synthesis of novel pyrimidine analogs possessing enhanced anti-inflammatory activities with minimum toxicity.